Cas no 728027-13-2 (4-(3-chloro-1-benzothiophene-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 4-(3-chloro-1-benzothiophene-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 728027-13-2
• MF: C₁₇H₁₁ClN₂O₂S
• MW: 342.799441576004
• CID: 6111467
• PubChem ID: 5298387
• Update Time: 2025-11-03

4-(3-chloro-1-benzothiophene-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-1-benzothiophene-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one
• 2(1H)-Quinoxalinone, 4-[(3-chlorobenzo[b]thien-2-yl)carbonyl]-3,4-dihydro-
• 4-(3-chlorobenzo[b]thiophene-2-carbonyl)-3,4-dihydroquinoxalin-2(1H)-one
• 4-(3-chloro-1-benzothiophene-2-carbonyl)-1,3-dihydroquinoxalin-2-one
• SR-01000913126-1
• F2487-0225
• SCHEMBL23657596
• AKOS003389982
• 728027-13-2
• CHEMBL3589498
• Z62448040
• SR-01000913126

• Inchi： 1S/C17H11ClN2O2S/c18-15-10-5-1-4-8-13(10)23-16(15)17(22)20-9-14(21)19-11-6-2-3-7-12(11)20/h1-8H,9H2,(H,19,21)
• InChI Key： CXBWSPAHSANJFY-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)N(C(C2SC3=CC=CC=C3C=2Cl)=O)CC1=O

Computed Properties

• Exact Mass: 342.0229765g/mol
• Monoisotopic Mass: 342.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Density: 1.474±0.06 g/cm3(Predicted)
• Boiling Point: 607.8±55.0 °C(Predicted)
• pka: 12.43±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(3-chloro-1-benzothiophene-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one

Comprehensive Overview of 4-(3-chloro-1-benzothiophene-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one (CAS 728027-13-2)

The compound 4-(3-chloro-1-benzothiophene-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one, identified by its CAS number 728027-13-2, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. This benzothiophene-derived compound features a unique tetrahydroquinoxalinone scaffold, which is pivotal for its biological and chemical properties. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like 4-(3-chloro-1-benzothiophene-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one has surged due to their versatility in medicinal chemistry. A growing body of literature highlights its role in the development of small-molecule therapeutics, especially for conditions such as neurodegenerative diseases and inflammatory disorders. The chloro-substituted benzothiophene moiety enhances its binding affinity to biological targets, making it a valuable candidate for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of CAS 728027-13-2 involves multi-step organic synthesis protocols, often utilizing palladium-catalyzed cross-coupling reactions and cyclization techniques. These methods are critical for achieving high yields and purity, which are essential for pharmaceutical-grade compounds. The compound's molecular stability and solubility profile have also been subjects of optimization, addressing challenges in formulation development.

The rise of computational chemistry and AI-driven drug design has further propelled interest in 4-(3-chloro-1-benzothiophene-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one. Researchers leverage molecular docking simulations to predict its interactions with proteins, accelerating the identification of novel therapeutic leads. This aligns with the broader trend of precision medicine, where tailored compounds play a central role in personalized treatment strategies.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Innovations in catalyst design and solvent-free synthesis aim to reduce the ecological footprint of producing CAS 728027-13-2. Such advancements resonate with the global push toward sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles.

In summary, 4-(3-chloro-1-benzothiophene-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one represents a compelling case study in modern chemical research. Its multifunctional architecture and diverse applicability underscore its importance in both academic investigations and industrial applications. As scientific inquiries continue to evolve, this compound is poised to remain at the forefront of innovative drug development and material science breakthroughs.